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Introduction

Cobalt Ammonium Sulfate, specifically the hexahydrate form ((NH₄)₂Co(SO₄)₂·6H₂O), is a

double salt belonging to the Tutton's salt family. These salts are characterized by a monoclinic

crystal structure.[1][2] The compound typically appears as pink-to-red crystals, is soluble in

water, and has a molecular weight of 395.23 g/mol .[3][4] Its applications are diverse, serving

as a precursor in materials science, a catalyst, and as a reagent in analytical chemistry.[3] The

synthesis of high-purity cobalt ammonium sulfate is crucial for these applications, as impurities

can significantly alter its chemical and physical properties.

The most common and effective method for synthesizing this compound is through controlled

crystallization from an aqueous solution containing stoichiometric amounts of cobalt(II) sulfate

and ammonium sulfate.[1][3] Key parameters for achieving high purity include precise control of

stoichiometry, pH, and the cooling rate during crystallization.

Experimental Protocol

This protocol details the synthesis of high-purity cobalt ammonium sulfate hexahydrate via the

cooling crystallization method.

1. Materials and Equipment
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Chemicals:

Cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O, ≥99% purity)

Ammonium sulfate ((NH₄)₂SO₄, ≥99% purity)

Deionized water

Ethanol or Acetone (for washing)

Dilute sulfuric acid and/or ammonium hydroxide (for pH adjustment)

Equipment:

250 mL Beakers

Magnetic stirrer with hotplate

pH meter or pH indicator strips

Glass stirring rod

Watch glass

Crystallization dish

Büchner funnel and vacuum filtration flask

Filter paper

Spatula

Desiccator for drying

2. Step-by-Step Synthesis Procedure

Step 1: Preparation of Precursor Solutions
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Calculate the required mass of reactants based on a 1:1 molar ratio. To synthesize

approximately 39.5 g of the product, you will need:

28.11 g of Cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O, M.W. 281.10 g/mol )

13.21 g of Ammonium sulfate ((NH₄)₂SO₄, M.W. 132.14 g/mol )

In a 250 mL beaker, dissolve 28.11 g of CoSO₄·7H₂O in a minimal amount of deionized

water (e.g., 50-75 mL), warming the solution to approximately 50°C and stirring until the salt

is fully dissolved.

In a separate beaker, dissolve 13.21 g of (NH₄)₂SO₄ in a minimal amount of warm deionized

water.

Step 2: Reaction and Crystallization

While stirring, slowly add the ammonium sulfate solution to the cobalt sulfate solution.

Gently heat the combined solution to ensure complete dissolution of both salts.

Calibrate a pH meter and measure the pH of the solution. The optimal pH range for

preventing the hydrolysis of cobalt ions is 4-6.[3] If necessary, adjust the pH by adding dilute

sulfuric acid dropwise (to lower pH) or dilute ammonium hydroxide (to raise pH).

Cover the beaker with a watch glass to prevent contamination.

Turn off the heat and allow the solution to cool to room temperature as slowly as possible.

For best results, place the beaker in an insulated container or a water bath that is allowed to

cool gradually. A slow cooling gradient (e.g., 0.1–0.5°C per hour) is ideal for forming large,

high-purity crystals.[3]

Once at room temperature, pink-to-red crystals of cobalt ammonium sulfate hexahydrate

should have precipitated. For maximum yield, the solution can be further cooled in an ice

bath for a few hours.

Step 3: Isolation and Purification

Set up a vacuum filtration apparatus with a Büchner funnel.
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Decant the supernatant liquid and transfer the crystalline slurry into the funnel.

Wash the crystals on the filter paper with a small amount of ice-cold deionized water to

remove any soluble impurities from the mother liquor.

Perform a final wash with a small volume of ethanol or acetone.[1] This helps to displace the

water and facilitates faster drying.

Step 4: Drying

Carefully remove the filter paper with the crystals from the funnel.

Spread the crystals on a watch glass or a petri dish and allow them to air-dry at room

temperature.

Alternatively, for more thorough drying, place the crystals in a desiccator under vacuum.

Caution: Do not oven-dry the crystals at high temperatures, as the compound begins to

decompose around 120°C.[3][4]

3. Safety Precautions

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Cobalt salts are moderately toxic if ingested and can cause skin and eye irritation.[4]

Handle all chemicals in a well-ventilated area or a fume hood.

Data Presentation

The following table summarizes key quantitative and qualitative data for the synthesis of high-

purity cobalt ammonium sulfate hexahydrate.
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Parameter Value Reference(s)

Chemical Formula (NH₄)₂Co(SO₄)₂·6H₂O [3][4]

Molecular Weight 395.23 g/mol [3][4]

Appearance Pink-to-red Crystalline Solid [3]

Crystal System Monoclinic [1][2]

Stoichiometric Ratio
1:1 molar ratio (CoSO₄ :

(NH₄)₂SO₄)
[3]

Recommended pH 4.0 - 6.0 [3]

Crystallization Temp.
Slow cooling from 50°C to

room temperature
[3]

Decomposition Temp. ~120 °C [3][4]

Expected Purity >99% with careful technique [4]

Reported Yield
59% to 98.5% (highly

condition-dependent)
[5]

Experimental Workflow Diagram

The following diagram illustrates the step-by-step workflow for the synthesis process.

Caption: Synthesis workflow for high-purity cobalt ammonium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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